Cas no 29049-45-4 (6-chloropyridazin-4-amine)

• Product Name: 6-chloropyridazin-4-amine
• CAS No: 29049-45-4
• MF: C₄H₄ClN₃
• MW: 129.547658920288
• MDL: MFCD03085861
• CID: 53415
• PubChem ID: 14099144
• Update Time: 2025-06-08

6-chloropyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-pyridazinamine
• 5-Amino-3-chloropyridazine
• 5-Amino-3-chloro-pyridazine
• 6-chloropyridazin-4-amine
• 3-chloro-5-aminopyridazine
• 4-amino-6-chloropyridazine
• 4-Amino-6-chlor-pyridazin
• 4-PYRIDAZINAMINE,6-CHLORO
• 5-Amino-3-chlor-pyridazin
• 6-chloro-pyridazin-4-ylamine
• 6-Chlor-pyridazin-4-ylamin
• 4-PYRIDAZINAMINE, 6-CHLORO-
• 4-Amino-6-chloro-pyridazine
• VZPMXMNGPUEPAS-UHFFFAOYSA-N
• BCP04639
• PB20792
• AM803643
• AB0023996
• W5167
• ST24029734
• 049A454
• EN300-195047
• GS-3921
• CS-W019610
• DTXSID90555892
• MFCD03085861
• 29049-45-4
• SY021738
• FT-0689498
• SCHEMBL1540300
• J-518576
• AC-25172
• A850800
• AKOS006277217
• 6-chloropyridazin-4-ylamine
• DB-029052
• AM-944/40947432

• MDL： MFCD03085861
• Inchi： 1S/C4H4ClN3/c5-4-1-3(6)2-7-8-4/h1-2H,(H2,6,8)
• InChI Key： VZPMXMNGPUEPAS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=N1)N

Computed Properties

• Exact Mass: 129.00900
• Monoisotopic Mass: 129.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.1

Experimental Properties

• Density: 1.437
• Melting Point: 153-154 ºC
• Boiling Point: 368.3°C at 760 mmHg
• Flash Point: 176.539 °C
• PSA: 51.80000
• LogP: 1.29340

6-chloropyridazin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 6-chloropyridazin-4-amine

Introduction to 6-Chloropyridazin-4-amine (CAS No. 29049-45-4)

6-Chloropyridazin-4-amine (CAS No. 29049-45-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-chloro-1,3-diazine-4-amine, is a derivative of pyridazine, a six-membered heterocyclic compound with two nitrogen atoms at positions 1 and 3. The presence of the chlorine atom at the 6-position imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 6-chloropyridazin-4-amine consists of a pyridazine ring with an amino group at the 4-position and a chlorine atom at the 6-position. This arrangement provides a balance between electron-withdrawing and electron-donating functionalities, which can influence its reactivity and biological activity. The compound is typically synthesized through the reaction of 6-chloropyridazine with ammonia or an amine derivative, followed by appropriate purification steps to ensure high purity.

In recent years, 6-chloropyridazin-4-amine has gained considerable attention due to its potential as a lead compound in drug discovery. Research has shown that this molecule exhibits promising pharmacological properties, including antiviral, antibacterial, and anticancer activities. For instance, studies have demonstrated that derivatives of 6-chloropyridazin-4-amine can effectively inhibit the replication of certain viruses, such as influenza and hepatitis C virus (HCV). These findings have opened new avenues for the development of novel antiviral agents.

Beyond its antiviral properties, 6-chloropyridazin-4-amine has also been explored for its antibacterial potential. Research indicates that this compound can disrupt bacterial cell walls and inhibit essential enzymes involved in bacterial metabolism. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacteria, a growing global health concern.

In the realm of cancer research, 6-chloropyridazin-4-amine has shown potential as an anticancer agent. Studies have reported that derivatives of this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that 6-chloropyridazin-4-amine could serve as a scaffold for the design of more potent and selective anticancer drugs.

The versatility of 6-chloropyridazin-4-amine extends beyond medicinal chemistry. In agrochemical research, this compound has been investigated for its potential as a herbicide or fungicide. Its ability to interfere with plant metabolism and fungal growth makes it a valuable candidate for developing new agricultural products that can enhance crop yields while minimizing environmental impact.

To further explore the potential applications of 6-chloropyridazin-4-amine, researchers are actively engaged in structure-activity relationship (SAR) studies. These studies aim to identify specific structural modifications that can enhance the desired biological activities while minimizing toxicity and side effects. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the binding modes and interactions of this compound with target proteins or enzymes.

In conclusion, 6-chloropyridazin-4-amine (CAS No. 29049-45-4) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and biological properties make it an attractive candidate for drug discovery and agrochemical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative solutions to pressing health and agricultural challenges.